Cas no 3017-66-1 (1-Hexene, 2-bromo-)

• Product Name: 1-Hexene, 2-bromo-
• CAS No: 3017-66-1
• MF: C₆H₁₁Br
• MW: 163.055541276932
• CID: 1441322
• PubChem ID: 12555717
• Update Time: 2025-04-20

1-Hexene, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 2-bromo-
• 2-bromohex-1-ene
• 2-bromo-1-hexene
• SCHEMBL4779614
• 2-bromo-hex-1-ene
• DTXSID10502388
• WRAXOEFICNTJOB-UHFFFAOYSA-N
• 3017-66-1

• Inchi： 1S/C6H11Br/c1-3-4-5-6(2)7/h2-5H2,1H3
• InChI Key： WRAXOEFICNTJOB-UHFFFAOYSA-N
• SMILES： BrC(=C)CCCC

Computed Properties

• Exact Mass: 162.00443
• Monoisotopic Mass: 162.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2129 (estimate)
• Melting Point: -102.35°C (estimate)
• Boiling Point: 138.85°C (estimate)
• Refractive Index: 1.3959 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides